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Advanced Scaffold Analysis for Medicinal Chemistry
& Drug Design
Executive Summary
5-Chloro-2-methyl-3-nitrobenzaldehyde (CAS: 1613329-99-9) represents a highly

specialized trisubstituted benzene scaffold utilized in the synthesis of complex pharmaceutical

intermediates.[1] Its unique substitution pattern—featuring an electron-withdrawing nitro group,

a reactive aldehyde, and a halogen handle—makes it a versatile building block for constructing

heterocycles such as quinolines, benzimidazoles, and indoles.[2] This guide provides a

comprehensive technical analysis of its structural properties, validated synthetic pathways, and

reactivity profiles essential for high-throughput screening (HTS) and lead optimization

campaigns.[2]
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Chemical Identity & Structural Analysis[2][3][4]
The compound is defined by a dense functionalization pattern on the benzene ring.[2] The

steric and electronic interplay between the ortho-methyl and meta-nitro groups creates a

specific 3D topology that influences both its chemical reactivity and binding affinity in protein-

ligand interactions.

Parameter Technical Specification

IUPAC Name 5-Chloro-2-methyl-3-nitrobenzaldehyde

CAS Registry Number 1613329-99-9

Molecular Formula C₈H₆ClNO₃

Molecular Weight 199.59 g/mol

SMILES CC1=C(C=O)C=C(Cl)C=C1=O

InChI Key GOCFEBVPKXFWEZ-UHFFFAOYSA-N

Appearance Pale yellow to yellow crystalline solid

Solubility
Soluble in DMSO, DMF, DCM; sparingly soluble

in water

Structural Logic & Electronic Effects
Aldehyde (-CHO, C1): Acts as a meta-director but is electronically shielded by the ortho-

methyl group.[2] It serves as the primary electrophilic site for condensation reactions.[2]

Methyl (-CH3, C2): An ortho/para-activator.[2] In the synthesis of this molecule, the methyl

group is crucial for directing the incoming nitro group to the C3 position (ortho to itself).[2]

Nitro (-NO2, C3): A strong electron-withdrawing group (EWG) that deactivates the ring

towards further electrophilic attack but activates the C5-chlorine towards metal-catalyzed

cross-coupling by lowering the LUMO energy of the system.

Chlorine (-Cl, C5): Provides a handle for palladium-catalyzed cross-coupling reactions (e.g.,

Suzuki-Miyaura), allowing for the expansion of the carbon skeleton.
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Synthetic Routes & Manufacturing
The synthesis of 5-Chloro-2-methyl-3-nitrobenzaldehyde is typically achieved via the

regioselective nitration of 5-chloro-2-methylbenzaldehyde. This route exploits the cooperative

directing effects of the substituents.[2]

Mechanism of Synthesis
The aldehyde group (meta-director) and the methyl group (ortho/para-director) cooperatively

direct the incoming nitronium ion (

) to the C3 position.[2] The C5-chlorine atom (ortho/para-director) weakly directs to C4 and C6,
but the steric hindrance at C4 and the strong activation at C3 by the methyl group dominate the
regioselectivity.[2]
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Figure 1: Regioselective nitration pathway.[2] The synergistic directing effects of the C1-

aldehyde and C2-methyl groups favor substitution at C3.

Experimental Protocol: Nitration Workflow
Safety Note: Nitration reactions are highly exothermic.[2] Strict temperature control is required

to prevent runaway reactions and the formation of dinitro byproducts.[2]

Preparation of Nitrating Acid:

In a 3-neck round-bottom flask equipped with a thermometer and addition funnel, charge

Sulfuric Acid (98%, 50 mL).

Cool to 0°C using an ice/salt bath.[2]
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Dropwise add Fuming Nitric Acid (1.1 eq), maintaining internal temperature <5°C. Stir for

15 min.

Substrate Addition:

Dissolve 5-chloro-2-methylbenzaldehyde (10 g, 64.7 mmol) in a minimal amount of sulfuric

acid or add as a solid in small portions.

Add the substrate to the nitrating mixture slowly, ensuring temperature does not exceed

10°C.[2]

Reaction & Quenching:

Allow the mixture to warm to room temperature (20-25°C) and stir for 2-3 hours. Monitor

by TLC (Hexane/EtOAc 4:1) or LC-MS.[2]

Pour the reaction mixture onto 500 g of crushed ice with vigorous stirring. A pale yellow

precipitate will form.[2]

Isolation & Purification:

Filter the solid and wash with cold water until the filtrate is neutral (pH ~7).[2]

Recrystallization: Dissolve the crude solid in hot Ethanol or a DCM/Hexane mixture.[2]

Cool to crystallize.

Yield: Expected yield 65-80%.[2]

Reactivity Profile & Functionalization
This scaffold offers three distinct "handles" for chemical modification, enabling the construction

of diverse libraries for drug discovery.

A. Aldehyde Functionalization (C1)[2][3]
Reductive Amination: Reaction with primary amines followed by reduction (NaBH(OAc)3)

yields benzylamines.[2]

Wittig Reaction: Olefination to generate styrene derivatives.[2]
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Oxidation: Conversion to 5-chloro-2-methyl-3-nitrobenzoic acid.

B. Nitro Group Manipulation (C3)
Reduction: Reduction with Fe/NH4Cl or H2/Pd-C yields the aniline derivative.[2] This is a

critical step for closing rings to form quinolines or benzimidazoles.[2]

Sandmeyer Reaction: Transformation of the resulting amine into other halides or nitriles.[2]

C. Chlorine Substitution (C5)[2][3]
Suzuki-Miyaura Coupling: The nitro group lowers the electron density of the ring, facilitating

Pd-catalyzed coupling with boronic acids at the C5 position, although steric crowding from

the nitro group may require specialized ligands (e.g., SPhos, XPhos).[2]
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Figure 2: Divergent synthesis pathways utilizing the three functional handles of the scaffold.

Applications in Drug Discovery[2]
The 5-Chloro-2-methyl-3-nitrobenzaldehyde scaffold is particularly valued in Fragment-

Based Drug Design (FBDD).

Kinase Inhibitors: The trisubstituted pattern mimics the pharmacophore of several ATP-

competitive kinase inhibitors.[2] The chloro-group can occupy hydrophobic pockets

(Gatekeeper residues), while the aldehyde-derived heterocycle forms hydrogen bonds with

the hinge region.
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Anti-Infectives: Derivatives involving the reduction of the nitro group and subsequent

cyclization have shown promise in synthesizing benzimidazole-based anthelmintics and

antimicrobials.[2]

Proteomics Probes: The aldehyde group can serve as a covalent warhead (reversible

covalent inhibitors) targeting cysteine or lysine residues in specific enzymes.[2]

Safety & Handling (SDS Summary)
Signal Word:WARNING

Hazard Class H-Code Statement

Acute Toxicity (Oral) H302 Harmful if swallowed.

Skin Corrosion/Irritation H315 Causes skin irritation.[2][4][5]

Serious Eye Damage H319
Causes serious eye irritation.

[2][4]

STOT - Single Exposure H335
May cause respiratory

irritation.[2][4][5]

Precautionary Measures:

PPE: Wear nitrile gloves, safety goggles, and a lab coat.[2] Use in a fume hood to avoid

inhalation of dust/vapors.[2]

Storage: Store under inert atmosphere (Argon/Nitrogen) at 2-8°C. Aldehydes are prone to air

oxidation to benzoic acids over time.[2]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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